2-(5-amino-3-(ethylamino)-4-(3-(o-tolyl)-1,2,4-oxadiazol-5-yl)-1H-pyrazol-1-yl)-N-(3-methoxybenzyl)acetamide

• IUPAC Name: 2-[5-amino-3-(ethylamino)-4-[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]pyrazol-1-yl]-N-[(3-methoxyphenyl)methyl]acetamide
• InChI: InChI=1S/C24H27N7O3/c1-4-26-23-20(24-28-22(30-34-24)18-11-6-5-8-15(18)2)21(25)31(29-23)14-19(32)27-13-16-9-7-10-17(12-16)33-3/h5-12H,4,13-14,25H2,1-3H3,(H,26,29)(H,27,32)
• InChI Key: BWWMGKOLPULGFQ-UHFFFAOYSA-N
• Canonical SMILES: CCNC1=NN(C(=C1C2=NC(=NO2)C3=CC=CC=C3C)N)CC(=O)NCC4=CC(=CC=C4)OC
• Molecular Formula: C24H27N7O3
• Molecular Weight: 461.5 g/mol

Description

2-(5-amino-3-(ethylamino)-4-(3-(o-tolyl)-1,2,4-oxadiazol-5-yl)-1H-pyrazol-1-yl)-N-(3-methoxybenzyl)acetamide is a useful research compound. Its molecular formula is C24H27N7O3 and its molecular weight is 461.526. The purity is usually 95%.
BenchChem offers high-quality 2-(5-amino-3-(ethylamino)-4-(3-(o-tolyl)-1,2,4-oxadiazol-5-yl)-1H-pyrazol-1-yl)-N-(3-methoxybenzyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(5-amino-3-(ethylamino)-4-(3-(o-tolyl)-1,2,4-oxadiazol-5-yl)-1H-pyrazol-1-yl)-N-(3-methoxybenzyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Coordination Complexes and Antioxidant Activity

One study explores novel Co(II) and Cu(II) coordination complexes constructed from pyrazole-acetamide derivatives. These complexes were characterized by various spectroscopic methods and exhibited significant antioxidant activities through DPPH, ABTS, and FRAP assays. This suggests potential applications in studying antioxidant properties and designing metal coordination complexes with therapeutic potentials (Chkirate et al., 2019).

Cytotoxic Activity

Another area of research is the synthesis and evaluation of pyrazole and pyrazolo[1,5-a]pyrimidine derivatives for their cytotoxic activities against cancer cell lines. These studies contribute to the understanding of how structural modifications can affect biological activity and offer a pathway to developing novel anticancer agents (Hassan et al., 2014); (Hassan et al., 2015).

Anti-Inflammatory and Analgesic Agents

Research into novel benzodifuranyl, 1,3,5-triazines, 1,3,5-oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone has shown promising anti-inflammatory and analgesic activities. These compounds were evaluated for their COX-1/COX-2 inhibitory activities, offering insights into the development of new anti-inflammatory and analgesic drugs (Abu‐Hashem et al., 2020).

Antimicrobial Activity

The synthesis of new 2-amino-1,3,4-oxadiazole derivatives with anti-Salmonella typhi activity showcases the potential of similar compounds in antimicrobial research. This study highlights the importance of structural diversity in developing new antimicrobial agents (Salama, 2020).